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Compound of Interest

Compound Name: Benzyl cyanoacetate

Cat. No.: B083049

For researchers, scientists, and drug development professionals, a thorough understanding of
the chemical properties and safety protocols for reagents is paramount. This technical guide
provides an in-depth overview of benzyl cyanoacetate, a versatile building block in organic

synthesis, with a focus on its safety data, handling precautions, and relevant experimental
applications.

Chemical and Physical Properties

Benzyl cyanoacetate is a combustible liquid that is harmful if swallowed.[1][2] It is crucial to
handle this compound with appropriate personal protective equipment and in a well-ventilated
area.[1] Below is a summary of its key physical and chemical properties.
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Property Value Source
CAS Number 14447-18-8

Molecular Formula C10HaNO2 [2]
Molecular Weight 175.18 g/mol [2]
Appearance Colorless to pale yellow liquid

Boiling Point 115-125 °C at 0.3 mmHg [3]
Density 1.144 g/mL at 25 °C [3]
Refractive Index n20/D 1.520 [3]
Flash Point >110 °C (>230 °F) - closed cup

pKa 2.89 £ 0.10 (Predicted) [2]
logP (octanol/water) 1.96 [4]

Safety and Hazard Information

Benzyl cyanoacetate is classified as acutely toxic if swallowed (Acute Tox. 4, H302). Ingestion
can be harmful, and immediate medical attention should be sought if swallowed.[1] While
specific data on skin and eye irritation for benzyl cyanoacetate is limited, related compounds
like benzyl acetate can cause skin and serious eye irritation.[5] Therefore, it is prudent to
handle benzyl cyanoacetate with care to avoid contact with skin and eyes.

GHS Hazard and Precautionary Statements

Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning
Hazard Statement H302: Harmful if swallowed.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using
Precautionary Statements this product. P301 + P312 + P330: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.
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Toxicological Data

Specific LD50 and LC50 data for benzyl cyanoacetate are not readily available in the
searched literature. However, data for structurally related compounds can provide an indication
of potential toxicity. For instance, the oral LD50 for the related compound benzyl cyanide in
male rats is 2.6 mmol/kg.[3] It is important to note that the toxicological properties of benzyl
cyanoacetate have not been fully investigated.[1]

Handling and Storage Precautions

Proper handling and storage are essential to ensure safety when working with benzyl
cyanoacetate.

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.[1]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to
prevent skin contact.[1][4]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[1]

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[1]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep
away from incompatible materials such as strong oxidizing agents, reducing agents, acids,
and bases.[4][5]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures:

e Spill Response:
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[e]

Evacuate the area and ensure adequate ventilation.

o

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

[¢]

Collect the absorbed material into a suitable container for disposal.

[¢]

[e]

Clean the spill area thoroughly with soap and water.

e First Aid:

o If Swallowed: Call a poison control center or doctor immediately. Rinse mouth. Do NOT

induce vomiting.[1]

o If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes.[1]

o If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.[1]

o If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical attention.[1]

Experimental Protocols and Applications

Benzyl cyanoacetate is a valuable intermediate in organic synthesis, primarily used in
reactions involving its active methylene group.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a
carbonyl group, followed by dehydration. Benzyl cyanoacetate is an excellent substrate for
this reaction.

Experimental Workflow: Knoevenagel Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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